Cas no 66670-22-2 (Propane, 1,1,1,3,3,3-hexafluoro-2-methoxy-2-(trifluoromethyl)-)

Propane, 1,1,1,3,3,3-hexafluoro-2-methoxy-2-(trifluoromethyl)- structure
66670-22-2 structure
Product Name:Propane, 1,1,1,3,3,3-hexafluoro-2-methoxy-2-(trifluoromethyl)-
CAS No:66670-22-2
MF:C5H3F9O
MW:250.062353372574
CID:396004
PubChem ID:11064808
Update Time:2025-04-19

Propane, 1,1,1,3,3,3-hexafluoro-2-methoxy-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Propane, 1,1,1,3,3,3-hexafluoro-2-methoxy-2-(trifluoromethyl)-
    • 1,1,1,3,3,3-hexafluoro-2-methoxy-2-(trifluoromethyl)propane
    • 1,1,1,3,3<wbr>
    • LogP
    • propane, <wbr>
    • SCHEMBL1306743
    • OZARLADOWXUKIQ-UHFFFAOYSA-N
    • Perfluoro-t-butyl methyl ether
    • 2-Methoxy-2-(trifluoromethyl)-1,1,1,3,3,3-hexafluoropropane
    • DTXSID70453943
    • 66670-22-2
    • Inchi: 1S/C5H3F9O/c1-15-2(3(6,7)8,4(9,10)11)5(12,13)14/h1H3
    • InChI Key: OZARLADOWXUKIQ-UHFFFAOYSA-N
    • SMILES: FC(C(C(F)(F)F)(C(F)(F)F)OC)(F)F

Computed Properties

  • Exact Mass: 250.00399
  • Monoisotopic Mass: 250.00401817g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
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